Cas no 2680755-99-9 (tert-butyl N-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethylcarbamate)

• Product Name: tert-butyl N-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethylcarbamate
• CAS No: 2680755-99-9
• MF: C₁₂H₁₄ClF₃N₂O₂
• MW: 310.699972629547
• CID: 5634534
• PubChem ID: 165933475
• Update Time: 2025-05-24

tert-butyl N-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680755-99-9
• tert-butyl N-[1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethyl]carbamate
• EN300-28292137
• tert-butyl N-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethylcarbamate

• Inchi： 1S/C12H14ClF3N2O2/c1-11(2,3)20-10(19)18-9(12(14,15)16)7-4-5-8(13)17-6-7/h4-6,9H,1-3H3,(H,18,19)
• InChI Key： KHBQSAWSAKTTLF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C(F)(F)F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.0695899g/mol
• Monoisotopic Mass: 310.0695899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethylcarbamate

Introduction to tert-butyl N-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethylcarbamate (CAS No. 2680755-99-9)

tert-butyl N-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its Chemical Abstracts Service (CAS) number 2680755-99-9, represents a fascinating intersection of structural complexity and potential therapeutic applications. Its molecular structure incorporates several key functional groups, including a tert-butyl group, a chloropyridine moiety, and a trifluoroethylcarbamate moiety, which collectively contribute to its unique chemical properties and reactivity.

The tert-butyl group is a well-known sterically hindered alkyl group that often serves as a protecting group in organic synthesis. Its presence in this compound likely enhances stability and influences the compound's interactions with biological targets. The chloropyridine moiety, characterized by a chlorine atom attached to a pyridine ring, introduces electrophilic characteristics that can be exploited in various chemical reactions. This feature is particularly relevant in medicinal chemistry, where chloropyridine derivatives are frequently employed as pharmacophores due to their ability to modulate biological pathways.

The trifluoroethylcarbamate component adds another layer of complexity, introducing fluorine atoms into the molecular framework. Fluorinated compounds are increasingly recognized for their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The trifluoroethyl group, in particular, is known to improve pharmacokinetic profiles by increasing the compound's resistance to enzymatic degradation. This makes tert-butyl N-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethylcarbamate a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such complex molecules with greater accuracy. Studies have shown that the combination of the chloropyridine and trifluoroethylcarbamate moieties can significantly influence the compound's binding affinity to specific enzymes and receptors. For instance, computational simulations suggest that this compound may interact with proteins involved in inflammatory pathways, making it a potential lead for developing novel anti-inflammatory agents.

The synthesis of tert-butyl N-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethylcarbamate presents unique challenges due to its intricate structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired framework efficiently. These advancements not only reduce the complexity of synthesis but also improve yields and purity, which are critical for pharmaceutical applications.

In the realm of medicinal chemistry, the exploration of heterocyclic compounds like pyridine derivatives remains a cornerstone of drug discovery. The chloropyridine scaffold is known for its versatility and has been incorporated into numerous therapeutic agents targeting various diseases. The introduction of fluorine atoms further enhances the pharmacological potential of these derivatives by modulating their electronic properties and bioavailability. As such, compounds like tert-butyl N-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethylcarbamate hold promise for addressing unmet medical needs.

Evaluation of this compound's pharmacological profile has revealed intriguing possibilities for therapeutic intervention. Preliminary studies indicate that it may exhibit inhibitory activity against certain enzymes implicated in cancer progression. The steric bulk provided by the tert-butyl group could prevent unwanted interactions with off-target sites, thereby minimizing side effects. Additionally, the electron-withdrawing nature of the trifluoromethyl group may enhance binding interactions with biological targets.

The role of fluorinated compounds in modern medicine cannot be overstated. Their ability to fine-tune physicochemical properties has led to the development of several FDA-approved drugs with improved efficacy and safety profiles. The incorporation of fluorine atoms into drug molecules often results in enhanced binding affinity and metabolic stability. Given these benefits, further investigation into tert-butyl N-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethylcarbamate is warranted to fully harness its potential.

Future research directions may include exploring derivatives of this compound to optimize its pharmacological properties further. By modifying substituents or exploring alternative functional groups, scientists can fine-tune the molecule's activity against specific targets while maintaining its favorable physicochemical characteristics. Advances in high-throughput screening technologies will also facilitate rapid testing of these derivatives for various therapeutic applications.

The broader impact of such research extends beyond individual compounds like tert-butyl N-1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethylcarbamate on drug development pipelines within pharmaceutical companies and academic institutions worldwide. As our understanding of molecular interactions grows more sophisticated through computational methods and experimental techniques alike; so too does our capacity to design molecules with precise biological activity—ultimately leading toward more effective treatments for human diseases.